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Compound of Interest

Compound Name: Docosane-d46

Cat. No.: B1459641 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and experimental

integrity. This document provides a comprehensive guide to the personal protective equipment

(PPE), operational procedures, and disposal plans for Docosane-d46.

Physical and Chemical Properties
Understanding the properties of Docosane-d46 is the first step in safe handling. As a

deuterated analog of n-Docosane, its physical and chemical characteristics are very similar to

the non-labeled compound.

Property Value Source

Chemical Formula C22D46 [1]

Molecular Weight 356.88 g/mol [1][2]

CAS Number 260411-88-9 [1][2]

Appearance White solid [3]

Storage Temperature Room Temperature [1][2]

Stability
Stable under recommended

storage conditions.
[2]

Shipping Hazard Non-hazardous for transport [2]
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Hazard Identification and Personal Protective
Equipment (PPE)
Docosane-d46 is not classified as a hazardous substance. However, adherence to standard

laboratory safety protocols is essential to minimize any potential risks.

Primary Routes of Exposure: Inhalation, ingestion, skin contact, and eye contact.

Recommended Personal Protective Equipment:

Eye Protection: Safety glasses with side shields or goggles should be worn to protect against

accidental splashes.

Hand Protection: Chemically resistant gloves, such as nitrile or latex, are recommended to

prevent skin contact.

Body Protection: A standard laboratory coat should be worn to protect clothing and skin.

Respiratory Protection: Under normal handling conditions with adequate ventilation,

respiratory protection is not required. If the material is heated or aerosolized, a NIOSH-

approved respirator may be necessary.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Docosane-d46 will ensure safety and prevent

contamination.

1. Preparation and Weighing:

Handle Docosane-d46 in a well-ventilated area, such as a chemical fume hood, especially if
heating or manipulating the solid.
To prevent isotopic exchange with atmospheric moisture, it is best practice to handle the
compound under a dry, inert atmosphere (e.g., nitrogen or argon).
Use clean, dry spatulas and weighing boats.

2. Dissolution:
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If preparing a solution, select an appropriate aprotic solvent to avoid deuterium-hydrogen
exchange.
Add the solvent to the vessel containing the weighed Docosane-d46 and mix gently until
dissolved.

3. Storage:

Store Docosane-d46 in a tightly sealed container in a cool, dry place.[2]
For long-term storage, consider placing the container inside a desiccator to protect it from
moisture.

The following diagram illustrates the standard workflow for handling Docosane-d46 in a

laboratory setting.
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Proper disposal of Docosane-d46 and its containers is crucial to maintain a safe laboratory

environment.

Unused Product: Dispose of unused Docosane-d46 as non-hazardous solid chemical

waste. It should be collected in a designated, labeled waste container. Do not dispose of it in

the regular trash or down the drain.

Contaminated Materials: Any materials, such as gloves, weighing papers, or pipette tips, that

come into contact with Docosane-d46 should be disposed of in the solid chemical waste

stream.

Empty Containers: "Empty" containers that have held Docosane-d46 should be triple-rinsed

with an appropriate solvent. The rinsate should be collected and disposed of as chemical

waste. After rinsing, the container can typically be disposed of as regular laboratory glass or

plastic waste, depending on institutional policies. Always remove or deface the label on the

container before disposal.

Consult your institution's specific waste management guidelines for detailed procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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